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crystallopicrin crystallopicrin
Brand Name: Vulcanchem
CAS No.: 139039-72-8
VCID: VC0160664
InChI: InChI=1S/C30H54O6/c1-22(9-6-11-24(19-32)14-16-28(35)29(3,4)36)10-7-17-30(5)23(2)13-15-26(25(20-33)21-34)27(30)12-8-18-31/h10-11,23,27-28,31-36H,6-9,12-21H2,1-5H3/b22-10+,24-11+
SMILES: CC1CCC(=C(CO)CO)C(C1(C)CCC=C(C)CCC=C(CCC(C(C)(C)O)O)CO)CCCO
Molecular Formula: C30H54O6
Molecular Weight: 510.7 g/mol

crystallopicrin

CAS No.: 139039-72-8

Main Products

VCID: VC0160664

Molecular Formula: C30H54O6

Molecular Weight: 510.7 g/mol

crystallopicrin - 139039-72-8

CAS No. 139039-72-8
Product Name crystallopicrin
Molecular Formula C30H54O6
Molecular Weight 510.7 g/mol
IUPAC Name (2E)-2-[(E)-7-[3-(1,3-dihydroxypropan-2-ylidene)-2-(3-hydroxypropyl)-1,6-dimethylcyclohexyl]-4-methylhept-4-enylidene]-6-methylheptane-1,5,6-triol
Standard InChI InChI=1S/C30H54O6/c1-22(9-6-11-24(19-32)14-16-28(35)29(3,4)36)10-7-17-30(5)23(2)13-15-26(25(20-33)21-34)27(30)12-8-18-31/h10-11,23,27-28,31-36H,6-9,12-21H2,1-5H3/b22-10+,24-11+
Standard InChIKey SNAMORDNHYXHMD-DROBAZEWSA-N
Isomeric SMILES CC1CCC(=C(CO)CO)C(C1(C)CC/C=C(\C)/CC/C=C(\CCC(C(C)(C)O)O)/CO)CCCO
SMILES CC1CCC(=C(CO)CO)C(C1(C)CCC=C(C)CCC=C(CCC(C(C)(C)O)O)CO)CCCO
Canonical SMILES CC1CCC(=C(CO)CO)C(C1(C)CCC=C(C)CCC=C(CCC(C(C)(C)O)O)CO)CCCO
Synonyms crystallopicrin
crystallopicrin 1
PubChem Compound 6439412
Last Modified Nov 11 2021
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